Cas no 1803583-26-7 (methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate)

Methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate is a heterocyclic ester compound featuring a cyclopropyl-substituted 1,3,4-oxadiazole core. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The cyclopropyl group enhances steric and electronic properties, while the oxadiazole ring contributes to its versatility as a scaffold for further functionalization. The ester moiety allows for straightforward derivatization, enabling the synthesis of amides, acids, or other derivatives. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, where it may serve as a precursor for bioactive molecules or functional materials.
methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate structure
1803583-26-7 structure
Product Name:methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate
CAS No:1803583-26-7
MF:
MW:
CID:4616165
PubChem ID:86811546
Update Time:2025-05-23

methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate

methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate
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$ 50.00 2022-06-07
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methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate
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$ 295.00 2022-06-07
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Additional information on methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate

Comprehensive Overview of Methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate (CAS No. 1803583-26-7)

Methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate (CAS No. 1803583-26-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This ester derivative, featuring a cyclopropyl-substituted 1,3,4-oxadiazole core, is widely recognized for its unique structural properties and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, crop protection, and advanced material synthesis, making it a compound of high relevance in contemporary scientific discourse.

The molecular structure of methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate combines a 1,3,4-oxadiazole heterocycle with a cyclopropyl moiety, which contributes to its stability and reactivity. This combination is particularly appealing for designing bioactive molecules, as the oxadiazole ring is known for its electron-withdrawing properties and ability to participate in hydrogen bonding. The methyl acetate side chain further enhances its solubility and compatibility with various synthetic protocols, making it a versatile intermediate in organic synthesis.

In the context of current research trends, methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate is often discussed alongside topics such as green chemistry, sustainable synthesis, and computational drug design. With the growing emphasis on environmentally friendly practices, scientists are investigating eco-friendly catalytic systems for its production. Additionally, its potential as a pharmacophore in antiviral and antibacterial agents aligns with the global demand for novel therapeutics, especially in light of emerging infectious diseases.

The compound's CAS number 1803583-26-7 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate referencing in patents, scientific literature, and safety documentation. Its synthesis typically involves the cyclization of hydrazide precursors followed by esterification, with recent advancements focusing on microwave-assisted synthesis and flow chemistry to improve yield and reduce waste. These innovations resonate with the broader push toward process intensification in chemical manufacturing.

From an industrial perspective, methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate is valued for its role in developing high-performance materials, such as liquid crystals and polymer additives. Its rigid heterocyclic structure imparts thermal stability, a property highly sought after in electronics and aerospace applications. Furthermore, its derivatives are being explored as biodegradable agrochemicals, addressing concerns about environmental persistence and toxicity in modern agriculture.

As interest in heterocyclic chemistry continues to rise, CAS 1803583-26-7 exemplifies the intersection of fundamental research and practical innovation. Frequently searched questions about this compound include its synthetic routes, spectroscopic characterization, and biological activity, reflecting the diverse needs of academia and industry. By leveraging cutting-edge techniques like machine learning-assisted molecular modeling, researchers are unlocking new possibilities for this multifaceted compound.

In summary, methyl 2-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)acetate represents a compelling case study in modern chemical innovation. Its structural elegance, combined with broad applicability, positions it as a key player in addressing challenges across healthcare, agriculture, and technology. As scientific inquiry evolves, this compound will undoubtedly remain at the forefront of discussions on molecular design and sustainable development.

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